Cas no 89725-76-8 (Cyclopentanone, 2,2'-(3-oxo-1,5-diphenyl-1,5-pentanediyl)bis-)

• Product Name: Cyclopentanone, 2,2'-(3-oxo-1,5-diphenyl-1,5-pentanediyl)bis-
• CAS No: 89725-76-8
• MF: C₂₇H₃₀O₃
• MW: 402.525308132172
• CID: 591350
• PubChem ID: 71325838
• Update Time: 2025-04-19

Cyclopentanone, 2,2'-(3-oxo-1,5-diphenyl-1,5-pentanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2,2'-(3-oxo-1,5-diphenyl-1,5-pentanediyl)bis-
• 2-[3-oxo-5-(2-oxocyclopentyl)-1,5-diphenylpentyl]cyclopentan-1-one
• 2,2'-(3-Oxo-1,5-diphenylpentane-1,5-diyl)di(cyclopentan-1-one)
• 89725-76-8
• DTXSID40755108

• Inchi： 1S/C27H30O3/c28-21(17-24(19-9-3-1-4-10-19)22-13-7-15-26(22)29)18-25(20-11-5-2-6-12-20)23-14-8-16-27(23)30/h1-6,9-12,22-25H,7-8,13-18H2
• InChI Key： MNODALJHTLEJGO-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C(C1C=CC=CC=1)CC(CC(C1C=CC=CC=1)C1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 402.21949481g/mol
• Monoisotopic Mass: 402.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų